Cas no 1864134-76-8 (Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl-)

• Product Name: Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl-
• CAS No: 1864134-76-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5277178
• PubChem ID: 165443114
• Update Time: 2025-11-01

Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl-
• EN300-683368
• 2-(aminomethyl)-1,1-dicyclopropylbutan-1-ol
• 1864134-76-8

• Inchi： 1S/C11H21NO/c1-2-8(7-12)11(13,9-3-4-9)10-5-6-10/h8-10,13H,2-7,12H2,1H3
• InChI Key： MQTHDRCFQMCXKY-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC)(C1CC1)C1CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 305.2±15.0 °C(Predicted)
• pka: 14.72±0.29(Predicted)

Additional information on Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl-

Professional Introduction to Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl- (CAS No. 1864134-76-8)

Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl-, with the chemical identifier CAS No. 1864134-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropane ring and an amine-substituted propyl chain. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl- is highly intriguing from a synthetic chemistry perspective. The cyclopropane ring, known for its high ring strain and reactivity, facilitates various transformations that can be exploited in drug design. Specifically, the reactivity of the cyclopropane moiety allows for facile functionalization through ring-opening reactions, which can be strategically employed to introduce additional substituents or to construct more complex molecular architectures. This characteristic makes the compound particularly useful in the synthesis of heterocyclic compounds and in the development of protease inhibitors, which are critical in treating a range of diseases, including cancer and infectious disorders.

In recent years, there has been growing interest in leveraging the unique properties of cyclopropane derivatives in medicinal chemistry. The amine group attached to the propyl chain in Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl- provides a versatile handle for further derivatization. This functionality can be used to form amide bonds, which are ubiquitous in biologically active molecules. For instance, studies have demonstrated that amide-linked peptides derived from this compound exhibit potent activity against certain bacterial pathogens. The ability to incorporate such derivatives into drug candidates highlights the compound's potential as a building block for antibiotics and antiviral agents.

Moreover, the cyclopropyl group itself contributes to the overall pharmacokinetic profile of molecules derived from Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl-. Computational studies have shown that the rigidity introduced by the cyclopropane ring can enhance binding affinity to target proteins by stabilizing specific conformational states. This is particularly relevant in the design of small-molecule inhibitors targeting enzymes with flexible active sites. By incorporating this structural element, chemists can fine-tune the interactions between their compounds and biological targets, leading to more effective therapeutic outcomes.

Recent advances in synthetic methodologies have further expanded the utility of Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl-. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling reactions, have enabled the introduction of aryl or heteroaryl groups at strategic positions within the molecule. These modifications have been shown to improve metabolic stability and oral bioavailability, key factors in drug development. Additionally, biocatalytic approaches have been explored to functionalize this compound under mild conditions, aligning with green chemistry principles and reducing environmental impact.

The pharmaceutical industry has also recognized the potential of Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl- as a scaffold for discovering new drug candidates. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify inhibitors of kinases and other enzymes implicated in signal transduction pathways. Notably, several lead compounds identified through these efforts have advanced into clinical trials for treating oncological disorders. The success of these early-stage candidates underscores the importance of innovative molecular design and highlights the promise of Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl- as a pharmacophore.

In conclusion, Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-cyclopropyl- (CAS No. 1864134-76-8) represents a compelling example of how structural innovation can drive advancements in drug discovery and development. Its unique combination of functional groups and its amenability to diverse synthetic transformations make it an invaluable tool for medicinal chemists. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly significant role in addressing unmet medical needs across multiple therapeutic areas.